Cas no 941935-57-5 (methyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941935-57-5
• Molecular Formula: C₂₁H₂₁NO₅S₂
• Molecular Weight: 431.525143384933
• CID: 5442566
• PubChem ID: 16026584

methyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Properties

Names and Identifiers

• Methyl 3-[[(2-methoxy-5-methylphenyl)amino]sulfonyl]-4-(4-methylphenyl)-2-thiophenecarboxylate
• CHEMBL1494804
• methyl 3-[(2-methoxy-5-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• STL095640
• 941935-57-5
• NCGC00129658-01
• HMS1884O16
• G225-0425
• F3222-0400
• methyl 3-(N-(2-methoxy-5-methylphenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• AKOS004985951
• methyl 3-{[(2-methoxy-5-methylphenyl)amino]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• InChIKey： FLVSYSQCTHMWMM-UHFFFAOYSA-N
• Inchi： 1S/C21H21NO5S2/c1-13-5-8-15(9-6-13)16-12-28-19(21(23)27-4)20(16)29(24,25)22-17-11-14(2)7-10-18(17)26-3/h5-12,22H,1-4H3
• SMILES： S(C1=C(C(=O)OC)SC=C1C1C=CC(C)=CC=1)(NC1C=C(C)C=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 431.08611512g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 431.08611512g/mol
• Heavy Atom Count: 29
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Boiling Point: 597.2±60.0 °C(Predicted)
• pka: 7.56±0.50(Predicted)
• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides